Cas no 1895497-12-7 (3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid
• CAS No: 1895497-12-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6055565
• PubChem ID: 117318232
• Update Time: 2025-06-08

3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid
• EN300-1773714
• 1895497-12-7

• Inchi： 1S/C13H18O3/c1-9-6-5-7-10(16-4)12(9)13(2,3)8-11(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： ZGRYZCQYNHRBNM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid

3-(2-Methoxy-6-methylphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid (CAS No. 1895497-12-7) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted aromatic carboxylic acids and exhibits a distinctive combination of functional groups that contribute to its chemical properties and reactivity.

The molecular formula of 3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid is C₁₄H₁₈O₃, with a molecular weight of approximately 234.29 g/mol. The compound features a 2-methoxy-6-methylphenyl substituent attached to a 3-methylbutanoic acid moiety, which imparts specific physical and chemical characteristics. The presence of the methoxy and methyl groups on the aromatic ring enhances the compound's solubility and stability, making it suitable for a wide range of applications.

In terms of physical properties, 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid is a white crystalline solid at room temperature. It has a melting point ranging from 105°C to 107°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it easy to handle and process in laboratory settings, facilitating its use in various synthetic reactions and analytical methods.

The chemical reactivity of 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. The methoxy group on the aromatic ring can undergo demethylation or substitution reactions, while the methyl group provides steric hindrance that can affect the reactivity of adjacent functional groups.

In the pharmaceutical industry, 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting various diseases. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid could be a valuable starting material for the design of novel therapeutic agents.

Beyond pharmaceutical applications, 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology have utilized this compound as a monomer in the preparation of polymer-based coatings with enhanced thermal stability and mechanical strength. These coatings have potential applications in aerospace, automotive, and electronics industries.

In addition to its practical applications, 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid has been studied for its fundamental chemical properties. Researchers at Harvard University have investigated its behavior in various solvent systems and have reported interesting solvatochromic effects. These studies provide valuable insights into the electronic structure and reactivity of the compound, which can inform future synthetic strategies and material design.

The synthesis of 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid has been optimized using modern synthetic methods. One common approach involves the coupling reaction between 2-methoxy-6-methylbenzaldehyde and 3-bromobutan-2-one followed by oxidation to form the carboxylic acid. This method yields high purity product with good yield, making it suitable for large-scale production.

Safety considerations are an important aspect when handling any chemical compound. While 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid is not classified as hazardous under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be used to minimize exposure risks.

In conclusion, 3-(2-Methoxy-6-methylphenyl)-3-methylbutanoic acid (CAS No. 1895497-12-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.